Cas no 90695-04-8 (6alpha,10alpha-diangeloyl-jaeschkeanadiol)
90695-04-8 structure
Product name:6alpha,10alpha-diangeloyl-jaeschkeanadiol
CAS No:90695-04-8
MF:C25H38O5
MW:418.56622
CID:2006485
6alpha,10alpha-diangeloyl-jaeschkeanadiol Chemical and Physical Properties
Names and Identifiers
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- 6alpha,10alpha-diangeloyl-jaeschkeanadiol
- pallinin
-
- Inchi： InChI=1S/C25H38O5/c1-9-17(6)22(26)29-19-13-16(5)14-20(30-23(27)18(7)10-2)24(8)11-12-25(28,15(3)4)21(19)24/h9-10,14-15,19-21,28H,11-13H2,1-8H3
- InChI Key： FVVSHRMUDMBKFA-UHFFFAOYSA-N
- SMILES： C\C=C(/C)C(=O)OC1CC(C)=CC(OC(=O)C(\C)=C\C)C2(C)CCC(O)(C(C)C)C12 |c:10|
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- XLogP3: 4.781
6alpha,10alpha-diangeloyl-jaeschkeanadiol Related Literature
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Marius Majewsky,Julien Farlin,Michael Bayerle,Tom Gallé Environ. Sci.: Processes Impacts, 2013,15, 730-738
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Iker Riaño,Uxue Uria,Luisa Carrillo,Efraim Reyes,Jose L. Vicario Org. Chem. Front., 2015,2, 206-210
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Yi Ma,Zhengbo Han,Yongke He,Liguo Yang Chem. Commun., 2007, 4107-4109
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Fuping Zhang,Liu Liu,Long Chen,Yulin Shi New J. Chem., 2020,44, 10613-10620
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Mingguang Ren,Qingyu Xu,Shoujuan Wang,Lu Liu,Fangong Kong Chem. Commun., 2020,56, 13351-13354
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John J. Lavigne Chem. Commun., 2003, 1626-1627
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Xiong Zuo,Jun-Xin Wang,Shun-qin Chang,Qi-Di Wei,Ying Zhou Org. Chem. Front., 2019,6, 1485-1490
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Juan-Ramón Jiménez,Akira Sugahara,Masashi Okubo,Atsuo Yamada,Lise-Marie Chamoreau,Laurent Lisnard,Rodrigue Lescouëzec Chem. Commun., 2018,54, 5189-5192
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Tenglong Mei,Chuang Wang,Meng Liao,Jiaxin Li,Liyuan Wang,Chengqiang Tang,Xuemei Sun,Bingjie Wang,Huisheng Peng J. Mater. Chem. A, 2021,9, 10104-10109
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